3-(Trifluoromethyl)-2-pyrazolin-5-one

• IUPAC Name: 3-(trifluoromethyl)-1,4-dihydropyrazol-5-one
• InChI: InChI=1S/C4H3F3N2O/c5-4(6,7)2-1-3(10)9-8-2/h1H2,(H,9,10)
• InChI Key: PMTWALQJNWEDLH-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NNC1=O)C(F)(F)F
• Molecular Formula: C4H3F3N2O
• DSSTOX Substance ID: DTXSID50332646
• Molecular Weight: 152.07 g/mol
• Solubility: 7.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 401-73-0

Description

Synthesis Analysis

The synthesis of trifluoromethyl-containing compounds has been discussed in various studies. For instance, one study discusses the synthesis of trifluoromethylpyridines, which are used in active agrochemical and pharmaceutical ingredients. Another study mentions a Pd-catalyzed coupling reaction used in the synthesis of a related compound.

Molecular Structure Analysis

While specific information on the molecular structure of “3-(Trifluoromethyl)-2-pyrazolin-5-one” was not found, it’s known that trifluoromethyl group-containing compounds have been studied using various spectroscopic methods, including FT-IR and NMR.

Chemical Reactions Analysis

The chemical reactions involving trifluoromethyl groups have been explored in several studies. For example, one study discusses the trifluoromethylation of carbon-centered radical intermediates. Another study mentions a reaction involving a trifluoromethyl group in the synthesis of a related compound.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Methods : 3-(Trifluoromethyl)-2-pyrazolin-5-one and its derivatives are synthesized through various methods. For instance, formal [4 + 1]-annulation reactions with fluorinated sulfur ylides have been used to produce 5-(trifluoromethyl)pyrazolines (Wang et al., 2018).
• Charge-Transfer Interaction : The compound's interaction with π-acceptors like picric acid and chloranilic acid is notable, as demonstrated through studies showing color changes upon mixing with these acceptors (Adam et al., 2021).

Applications in Material Science

• Dyeing and Pigments : Derivatives of this compound have been used in the preparation of azodisperse dyes for dyeing polyester fabrics, showcasing their utility in the textile industry (Metwally et al., 2008).
• Phosphorescence : Heteroleptic cyclometalated iridium(III) complexes with this compound ligands have been synthesized, displaying significant room-temperature blue phosphorescence, which is of interest in the field of light-emitting devices (Yang et al., 2005).

Safety and Hazards

The safety data sheet for a related compound, “3-(Trifluoromethyl)phenyl chloroformate”, mentions that it is combustible, toxic if swallowed, in contact with skin or if inhaled, and causes severe skin burns and eye damage.

Mechanism of Action

Target of Action

Compounds with a trifluoromethyl group are known to have significant impacts on various biological targets .

Mode of Action

The trifluoromethyl group in organic compounds is known to enhance certain properties of drugs such as lipophilicity, metabolic stability, and potency . This suggests that 3-(Trifluoromethyl)-2-pyrazolin-5-one may interact with its targets in a similar manner.

Biochemical Pathways

It’s known that the trifluoromethyl group can influence the reactivity and physico-chemical behavior of compounds, potentially affecting various biochemical pathways .

Pharmacokinetics

Compounds with a trifluoromethyl group are known to exhibit enhanced metabolic stability , which could impact the bioavailability of this compound.

Result of Action

The presence of the trifluoromethyl group can enhance the potency of drugs , suggesting that this compound may have potent effects at the molecular and cellular levels.

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, temperature has been found to significantly affect the sensitivity of organisms to compounds with a trifluoromethyl group . This suggests that the action of this compound could also be influenced by environmental conditions.

Q & A

Q1: What are the key structural characteristics of 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one?

A1: 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one is characterized by a pyrazole ring core substituted with a trifluoromethyl group at the 3-position. This substitution significantly influences the compound's reactivity and physicochemical properties.

Q2: What spectroscopic data is available to confirm the structure of 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one?

A2: [] Detailed spectroscopic data including ¹H NMR, ¹³C NMR, ¹⁹F NMR, IR, and MS are available for 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one and its derivatives. For instance, the reaction of 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one with 2-chlorobenzaldehyde yielded a bis-pyrazolone product, whose structure was confirmed by the aforementioned spectroscopic techniques. (See: 4,4’-[(2-Chlorophenyl)methylene]bis[1-phenyl-3-(trifluoromethyl)-1H-pyrazol-5-ol] [])

Q3: How is 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one utilized in synthetic chemistry?

A3: 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one serves as a valuable building block in organic synthesis. For example, it can be converted into a 4-diazo derivative that readily undergoes rhodium-catalyzed [3+2] cycloaddition reactions with aromatic alkynes [, ]. This reaction provides a facile route to novel CF3-substituted ring-fused furo[2,3-c]pyrazoles, expanding the chemical space of potentially bioactive molecules.

Q4: Has 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one been investigated for its biological activity?

A4: While limited research exists specifically on 3-(Trifluoromethyl)-1H-pyrazol-5(4H)-one, studies on closely related derivatives offer insights into potential biological activities. For instance, edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) is a known free radical scavenger []. A comparative pulse radiolysis study investigated edaravone and its analogues, including 1-phenyl-3-trifluoromethyl-2-pyrazolin-5-one, revealing their reactivity towards hydroxyl radicals ((•)OH) and azide radicals (N3(•)) []. Understanding the structure-activity relationship within this family of compounds could guide the design of novel antioxidants and therapeutic agents.